Quinoline, 4-(p-nitrostyryl)-

• Molecular Formula: C17H12N2O2
• Molecular Weight: 276.29 g/mol
• IUPAC Name: 4-[(E)-2-(4-nitrophenyl)ethenyl]quinoline
• InChI: InChI=1S/C17H12N2O2/c20-19(21)15-9-6-13(7-10-15)5-8-14-11-12-18-17-4-2-1-3-16(14)17/h1-12H/b8-5+
• InChI Key: XIQMWPFHUZOJIB-VMPITWQZSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CC=N2)/C=C/C3=CC=C(C=C3)[N+](=O)[O-]
• SMILES: C1=CC=C2C(=C1)C(=CC=N2)C=CC3=CC=C(C=C3)[N+](=O)[O-]

Description

Quinoline, 4-(p-nitrostyryl)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has unique properties that make it suitable for use as a fluorescent probe, and its synthesis method has been extensively studied.

Mechanism of Action

The mechanism of action of Quinoline, 4-(p-nitrostyryl)- in metal ion detection involves the coordination of the compound with the metal ion to form a complex. The complex formation results in a change in the electronic structure of the compound, leading to an increase in fluorescence intensity. The selectivity of the compound towards specific metal ions is attributed to the unique structural features of the compound, which allow for specific interactions with the metal ion.
Biochemical and Physiological Effects:
Quinoline, 4-(p-nitrostyryl)- has been shown to have minimal toxicity and is not known to have any significant biochemical or physiological effects. However, the compound has been used in studies to investigate the role of metal ions in biological systems, and the resulting data has provided insights into the mechanisms of various biological processes.

Advantages and Limitations for Lab Experiments

The advantages of using Quinoline, 4-(p-nitrostyryl)- in lab experiments include its high selectivity for metal ions, its strong fluorescence, and its ease of synthesis. The compound can be synthesized in large quantities, and its purity can be easily monitored using standard analytical techniques. However, the limitations of the compound include its sensitivity to pH and temperature, which can affect its fluorescence properties. Additionally, the compound may not be suitable for use in certain biological systems due to its potential interactions with other biomolecules.

Future Directions

There are several future directions for the research on Quinoline, 4-(p-nitrostyryl)-. One direction is the development of new synthetic routes to improve the yield and purity of the compound. Another direction is the investigation of the compound's potential applications in other fields, such as materials science and nanotechnology. Additionally, the development of new sensors based on the compound for the detection of other metal ions is an area of ongoing research. Finally, the use of the compound in vivo for the detection of metal ions in biological systems is an area of great interest, and further studies are needed to evaluate its potential for this application.
In conclusion, Quinoline, 4-(p-nitrostyryl)- is a compound with unique properties that make it suitable for use in various scientific research applications. Its synthesis method has been extensively studied, and its mechanism of action and biochemical and physiological effects have been investigated. The compound has advantages and limitations for use in lab experiments, and there are several future directions for research on the compound.

Synthesis Methods

The synthesis of Quinoline, 4-(p-nitrostyryl)- involves the reaction between 4-nitrobenzaldehyde and 8-aminoquinoline in the presence of a catalyst. The reaction proceeds through a condensation reaction, followed by cyclization to form the final product. The synthesis method has been optimized to increase the yield and purity of the product, and various modifications have been made to the reaction conditions to improve the reaction efficiency.

Scientific Research Applications

Quinoline, 4-(p-nitrostyryl)- has been extensively studied for its potential applications in various fields. One of the most significant applications is as a fluorescent probe for the detection of metal ions. The compound has been shown to selectively bind to metal ions such as copper and zinc, and the resulting complex exhibits strong fluorescence. This property has been utilized in the development of sensors for the detection of metal ions in biological and environmental samples.